3-[(1,3-Benzodioxol-5-ylmethyl)amino]-6-phenyl-1,2,4-triazin-5-ol

• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethylamino)-6-phenyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H14N4O3/c22-16-15(12-4-2-1-3-5-12)20-21-17(19-16)18-9-11-6-7-13-14(8-11)24-10-23-13/h1-8H,9-10H2,(H2,18,19,21,22)
• InChI Key: FCFBSCWRTDQJCA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=NN=C(C(=O)N3)C4=CC=CC=C4

Description

MFCD07196792 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its specific molecular structure and reactivity, making it a valuable subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD07196792 involves several steps, each requiring precise conditions to ensure the desired product is obtained. Common synthetic routes include:

Step 1: Initial formation of the core structure through a condensation reaction.

Step 2: Introduction of functional groups via substitution reactions.

Step 3: Purification and crystallization to isolate the final compound.

Industrial Production Methods

In an industrial setting, the production of MFCD07196792 is scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, ensuring consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

MFCD07196792 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions with hydrogen gas in the presence of a palladium catalyst yield reduced forms of the compound.

Substitution: Halogenation and nitration are common substitution reactions that introduce new functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium catalyst.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products

Scientific Research Applications

MFCD07196792 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential effects on cellular processes and as a tool in biochemical assays.

Medicine: Investigated for its therapeutic potential in treating certain diseases.

Industry: Utilized in the production of advanced materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of MFCD07196792 involves its interaction with specific molecular targets within cells. It can modulate various biochemical pathways, leading to changes in cellular function. The exact pathways and targets depend on the specific application and context in which the compound is used.

Conclusion

MFCD07196792 is a compound of significant interest due to its unique properties and wide range of applications